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Compound of Interest

Compound Name: Dichloroacetic anhydride

Cat. No.: B1195690 Get Quote

Essential safety protocols and logistical plans for the use of dichloroacetic anhydride in

laboratory settings, designed for researchers, scientists, and drug development professionals.

Dichloroacetic anhydride is a highly corrosive and toxic chemical that demands meticulous

handling to ensure the safety of laboratory personnel.[1][2] This guide provides essential, step-

by-step procedures for its use, from initial preparation to final disposal, to mitigate the

significant risks it poses, including severe skin burns, eye damage, and respiratory irritation.[1]

[2][3] Adherence to these protocols is critical for maintaining a safe research environment.

Chemical Safety and Properties
A thorough understanding of the properties of dichloroacetic anhydride is fundamental to its

safe handling. This substance is moisture-sensitive and can decompose to produce hazardous

gases.[1][3]
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Property Value Citation

Appearance Clear, colorless liquid [1]

Molecular Formula C4H2Cl4O3 [1]

Molecular Weight 239.87 g/mol [1]

Specific Gravity 1.570 - 1.574 g/cm³ [1][3]

Boiling Point 214 - 216 °C @ 760.00mm Hg [1]

Flash Point > 112 °C (> 233.60 °F) [1]

Solubility Decomposes in water [1][3]

Incompatibilities
Strong oxidizing agents,

bases, alcohols
[1][2][3]

Hazardous Decomposition
Hydrogen chloride, carbon

monoxide, carbon dioxide
[1]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial when working with dichloroacetic anhydride. The following

workflow outlines the necessary steps to be taken before, during, and after handling this

chemical.
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Preparation Phase

Handling Phase

Post-Handling Phase

1. Don Appropriate PPE

2. Prepare Chemical Fume Hood

3. Assemble All Necessary Materials

4. Ensure Emergency Equipment is Accessible

5. Transport Chemical to Hood

6. Carefully Dispense Dichloroacetic Anhydride

7. Perform Experimental Procedure

8. Decontaminate Glassware and Surfaces

9. Dispose of Waste

10. Remove PPE

11. Wash Hands Thoroughly

Click to download full resolution via product page

Safe Handling Workflow for Dichloroacetic Anhydride.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1195690?utm_src=pdf-body-img
https://www.benchchem.com/product/b1195690?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol for Safe Handling:

Preparation Phase:

Don Appropriate PPE: Before entering the laboratory, put on all required personal

protective equipment as detailed in the table below.

Prepare Chemical Fume Hood: Ensure the chemical fume hood is functioning correctly. All

work with dichloroacetic anhydride must be conducted within the fume hood.[1]

Assemble Materials: Gather all necessary equipment, including glassware, reagents, and

waste containers, and place them inside the fume hood.

Emergency Equipment: Confirm that an eyewash station and safety shower are readily

accessible and unobstructed.[1][3]

Handling Phase:

Chemical Transport: When moving the chemical, use a secondary container to prevent

spills.

Dispensing: Carefully measure and dispense the required amount of dichloroacetic
anhydride, avoiding any splashing.

Experimental Procedure: Carry out the experiment, keeping the sash of the fume hood at

the lowest practical height.

Post-Handling Phase:

Decontamination: Thoroughly decontaminate all glassware and surfaces that may have

come into contact with the chemical.

Waste Disposal: Dispose of all waste, including contaminated PPE and unused chemicals,

in designated, properly labeled hazardous waste containers.[4][5]

PPE Removal: Remove personal protective equipment in the correct order to avoid cross-

contamination.
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Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water

after completing the work.[3]

Personal Protective Equipment (PPE)
The correct selection and use of PPE are non-negotiable when handling dichloroacetic
anhydride.

PPE Category Specification Citation

Eye/Face

Tight-sealing safety goggles

and a face shield are

mandatory if there is a risk of

splashing.

[1][3]

Skin

Wear appropriate protective

gloves. Butyl-rubber, Viton, or

Nitrile are recommended

materials.

[2][6]

Body

An impervious, chemical-

resistant apron, boots, and

appropriate protective clothing

are required to minimize skin

contact.

[1][3]

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

ventilation is inadequate or

exposure limits are exceeded.

[1][3]

Emergency Response and Disposal Plan
Immediate and appropriate action is critical in the event of an emergency.

Emergency Procedures:
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Exposure Type Action Citation

Inhalation

Immediately move the affected

person to fresh air. If breathing

is difficult or has stopped,

provide artificial respiration and

seek immediate medical

attention.

[1][4][7]

Skin Contact

Immediately flush the affected

area with plenty of water for at

least 15 minutes while

removing all contaminated

clothing and shoes. Seek

immediate medical attention.

[1][7]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

immediate medical attention.

[1]

Ingestion

Do NOT induce vomiting. If the

person is conscious and alert,

give 2-4 cupfuls of milk or

water. Never give anything by

mouth to an unconscious

person. Seek immediate

medical attention.

[1]

Spill

Evacuate the area. Wearing

appropriate PPE, absorb the

spill with an inert material such

as vermiculite, sand, or earth.

Place the absorbed material

into a suitable, closed

container for disposal.

[1]

Disposal Plan:
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All waste containing dichloroacetic anhydride must be treated as hazardous.

Waste Collection: Collect all contaminated materials, including disposable PPE, absorbent

materials from spills, and empty containers, in a designated and clearly labeled hazardous

waste container.

Container Management: Keep waste containers tightly closed and store them in a cool, dry,

and well-ventilated area, away from incompatible materials.

Disposal: Arrange for the disposal of hazardous waste through a licensed disposal company,

following all local, state, and federal regulations.[4][5] Do not mix with other waste streams.

[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1195690?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

